N-(2,5-dimethoxyphenyl)-2-(6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C30H30N2O7/c1-5-38-20-9-7-19(8-10-20)29(34)24-17-32(26-13-11-22(39-6-2)15-23(26)30(24)35)18-28(33)31-25-16-21(36-3)12-14-27(25)37-4/h7-17H,5-6,18H2,1-4H3,(H,31,33)
• InChI Key: SMUOBTRHRJDNMF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)OCC)CC(=O)NC4=C(C=CC(=C4)OC)OC
• Molecular Formula: C30H30N2O7
• Molecular Weight: 530.6 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-(6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C30H30N2O7 and its molecular weight is 530.577. The purity is usually 95%.
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Scientific Research Applications

Applications of Organic Compounds in Environmental Science

Enzymatic Remediation of Pollutants : The study by Husain & Husain (2007) discusses how enzymes, in the presence of redox mediators, can degrade or transform recalcitrant organic pollutants found in industrial wastewater. This enzymatic approach offers a promising method for treating pollutants that are difficult to break down through conventional means, enhancing the efficiency of degradation processes (Husain & Husain, 2007).

Applications in Health and Pharmaceutical Research

Antioxidant Activities of Compounds : De Koning (2002) reviews the antioxidant properties of ethoxyquin and its analogues, noting their significance in protecting polyunsaturated fatty acids in fish meal against spontaneous combustion. This highlights the potential of organic compounds as antioxidants in industrial applications, food preservation, and possibly in health contexts to combat oxidative stress (De Koning, 2002).

Advanced Oxidation Processes for Drug Degradation : Qutob et al. (2022) review the use of advanced oxidation processes (AOPs) for degrading acetaminophen in water, demonstrating the potential of these processes to break down pharmaceuticals and other organic compounds in environmental contexts. This research could have implications for reducing pharmaceutical pollution (Qutob et al., 2022).

Analytical Methods in Research

Determining Antioxidant Activity : Munteanu & Apetrei (2021) review methods used to determine the antioxidant activity of compounds, indicating the importance of such compounds in various fields, including food engineering, medicine, and pharmacy. Understanding how to measure antioxidant activity can guide the development of compounds with potential health benefits (Munteanu & Apetrei, 2021).